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Compound of Interest

Compound Name: Meridia

CAS No.: 125494-59-9

Cat. No.: B1663598

Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of pharmaceutical compounds are paramount to ensuring laboratory safety,

environmental protection, and regulatory compliance. Meridia, with its active ingredient

sibutramine, is classified as a controlled substance, necessitating stringent disposal

procedures to prevent diversion and mitigate potential harm. This guide provides essential,

step-by-step logistical information for the proper disposal of Meridia in a laboratory setting.

Regulatory Framework: EPA and DEA Oversight
The disposal of pharmaceutical waste, particularly controlled substances like Meridia, is

governed by multiple federal agencies, primarily the Environmental Protection Agency (EPA)

and the Drug Enforcement Administration (DEA).[1][2] The EPA, through the Resource

Conservation and Recovery Act (RCRA), sets guidelines for hazardous waste management,

while the DEA regulates the handling and disposal of controlled substances to prevent misuse

and diversion.[1] State regulations may also apply and can be more stringent than federal laws.

[1]
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Disposal Procedures for Expired or Unwanted
Meridia
Expired, unwanted, or damaged Meridia with recoverable contents must not be disposed of in

regular laboratory trash or down the drain.[3][4] The primary and required method for the

disposal of bulk quantities of controlled substances is through a DEA-registered reverse

distributor.[3][5][6]

Step-by-Step Disposal Protocol:

Segregation and Labeling: Clearly label all containers of Meridia intended for disposal with

"To Be Disposed," "Expired," or "Do Not Use."[3] These containers should be segregated

from the active inventory within a secure and locked storage location.[3]

Contact a Reverse Distributor: The DEA registrant is responsible for contacting a DEA-

registered reverse distributor to arrange for the proper disposal.[6] Your institution's

Environmental Health & Safety (EHS) department can typically provide a list of approved

reverse distributors.[3][7]

Documentation (DEA Form 41): The destruction of a controlled substance must be

documented on a DEA Form 41. This form requires information about the drug, quantity, and

method of destruction and must be witnessed.[7]

Transfer of Custody: When the reverse distributor takes possession of the Meridia, they will

provide a chain of custody form.[3] For Schedule I and II substances, a DEA Form 222 is

required for the transfer.[3] A copy of all documentation must be retained for a minimum of

two years.[6]

Handling Non-Recoverable and Recoverable Waste
In a laboratory setting, waste can be categorized as either non-recoverable or recoverable.

Non-Recoverable Waste: This refers to residual amounts of Meridia that cannot be drawn

out of a container, such as an empty vial or syringe.[3] These empty containers may be

disposed of in a biohazard sharps container.[3] The disposal of this non-recoverable waste

should be recorded on the usage log, zeroing out the container balance.[3]
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Recoverable Waste: This includes any amount of Meridia that can be recovered, such as

unused dilutions or broken containers with accessible contents.[3] This type of waste must

be disposed of through a reverse distributor.[3] Two authorized personnel must witness and

document the wasting procedure.[3] Unacceptable disposal methods for recoverable waste

include flushing down the sink or mixing with cat litter.[3]

Waste Type Description Disposal Method

Expired/Unwanted Bulk

Meridia

Sealed or opened containers

of expired or no longer needed

Meridia.

Transfer to a DEA-Registered

Reverse Distributor.

Recoverable Waste

Unused dilutions, broken

containers with accessible

contents.

Witnessed destruction and

transfer to a Reverse

Distributor.

Non-Recoverable Waste
Empty vials or syringes with

trace amounts of residue.

Dispose of in a biohazard

sharps container.

Disposal Workflow for Meridia in a Laboratory
Setting
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Meridia.
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Caption: Workflow for the proper disposal of Meridia in a laboratory setting.
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Key Takeaways for Laboratory Personnel
Never dispose of Meridia in the regular trash or down the drain.[4]

All disposal of recoverable Meridia must be handled by a DEA-registered reverse distributor.

[3][6]

Meticulous record-keeping is a legal requirement and crucial for compliance.

Consult your institution's Environmental Health & Safety department for specific guidance

and approved procedures.

By adhering to these procedures, research professionals can ensure the safe and compliant

disposal of Meridia, upholding the highest standards of laboratory safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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